Cas no 1455843-83-0 (2-chloro-N-(3-methoxyphenyl)-N-methylpyrimidin-4-amine)

• Product Name: 2-chloro-N-(3-methoxyphenyl)-N-methylpyrimidin-4-amine
• CAS No: 1455843-83-0
• MF: C₁₂H₁₂ClN₃O
• MW: 249.696181297302
• CID: 4600711
• Update Time: 2025-06-08

2-chloro-N-(3-methoxyphenyl)-N-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(3-methoxyphenyl)-N-methylpyrimidin-4-amine

• Inchi： 1S/C12H12ClN3O/c1-16(11-6-7-14-12(13)15-11)9-4-3-5-10(8-9)17-2/h3-8H,1-2H3
• InChI Key： QNSWXTVTXBLMKG-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(N(C2=CC=CC(OC)=C2)C)=N1

Additional information on 2-chloro-N-(3-methoxyphenyl)-N-methylpyrimidin-4-amine

2-Chloro-N-(3-Methoxyphenyl)-N-Methylpyrimidin-4-Amine: A Comprehensive Overview

The compound 2-chloro-N-(3-methoxyphenyl)-N-methylpyrimidin-4-amine, identified by the CAS number CAS No. 1455843-83-0, is a highly specialized organic compound with significant applications in the fields of pharmacology and materials science. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and structural versatility. Recent studies have highlighted its potential as a novel therapeutic agent in the treatment of various diseases, including cancer and neurodegenerative disorders.

Pyrimidine derivatives, such as 2-chloro-N-(3-methoxyphenyl)-N-methylpyrimidin-4-amine, have been extensively studied due to their ability to interact with key biological targets, including enzymes, receptors, and nucleic acids. The presence of the chloro group at position 2 and the methoxyphenyl substituent at position 4 imparts unique electronic and steric properties to the molecule, making it an attractive candidate for drug design. Recent research has demonstrated that this compound exhibits potent inhibitory activity against several kinases, which are critical regulators of cellular signaling pathways.

In addition to its pharmacological applications, 2-chloro-N-(3-methoxyphenyl)-N-methylpyrimidin-4-amine has also been explored for its potential use in advanced materials. Its ability to form stable coordination complexes with metal ions has led to its investigation as a precursor for metal-organic frameworks (MOFs) and other porous materials. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

The synthesis of CAS No. 1455843-83-0 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for studying its stereochemical effects on biological activity. This has opened new avenues for exploring its use in chiral drug delivery systems and enantioselective catalysis.

From an environmental perspective, the stability and biodegradation of 2-chloro-N-(3-methoxyphenyl)-N-methylpyrimidin-4-amine have been evaluated under various conditions. Studies indicate that the compound exhibits moderate persistence in aqueous environments, raising concerns about its potential ecological impact. However, ongoing research is focused on developing eco-friendly synthesis routes and degradation pathways to mitigate these concerns.

In conclusion, CAS No. 1455843-83-0, or 2-chloro-N-(3-methoxyphenyl)-N-methylpyrimidin-4-amine, represents a versatile and promising compound with applications spanning multiple disciplines. Its unique chemical properties, coupled with recent advances in synthesis and application development, position it as a key player in future innovations across pharmacology, materials science, and environmental chemistry.